4-Ethylthiophene-3-carboxaldehyde

• IUPAC Name: 4-ethylthiophene-3-carbaldehyde
• InChI: InChI=1S/C7H8OS/c1-2-6-4-9-5-7(6)3-8/h3-5H,2H2,1H3
• InChI Key: YNKLUYQYWJBWEM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC=C1C=O
• Molecular Formula: C7H8OS
• Molecular Weight: 140.20 g/mol

Description

4-Ethylthiophene-3-carboxaldehyde is a chemical compound with the CAS number 197724-05-3. It is used in pharmaceutical testing and as a reference standard for accurate results.

Synthesis Analysis

Thiophene derivatives, such as this compound, are synthesized using various methods. One common method is the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester. Another method involves the intramolecular arylation of 4-aryloxy-methyl-5-iodothiophene-2-carbaldehydes.

Molecular Structure Analysis

The molecular structure of this compound can be determined using techniques like 3D electron diffraction (3D ED)/Micro electron diffraction (MicroED). These techniques have extended the limits of crystallography by enabling the determination of three-dimensional molecular structures from sub-μm microcrystals.

Chemical Reactions Analysis

The chemical reactions involving this compound can be predicted using advanced models like ReLM, a framework that leverages the chemical knowledge encoded in language models to assist Graph Neural Networks (GNNs), thereby enhancing the accuracy of real-world chemical reaction predictions.

Future Directions

The future directions of catalytic chemistry, which includes the synthesis of compounds like 4-Ethylthiophene-3-carboxaldehyde, involve sustainable development. Catalytic chemistry will play a crucial role in sustainable economic development as it is involved in almost all-important areas of the chemical industry, such as the synthesis of chemicals and materials, energy production, and more.

Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-ethylthiophene, B9, (3.4 g, 0.018 mol) in 40 mL of diethyl ether was cooled to -78° C., and a solution of n-BuLi (12.0 mL, 1.6M) in hexanes was added dropwise. The solution was allowed to warm to -20° C., and DMF (1.46 g, 0.020 mol) was added. The reaction mixture was allowed to warm to ambient temperature and was stirred overnight. The reaction was quenched with aqueous ammonium chloride solution and extracted twice with diethyl ether. The organic extracts were combined, washed with twice with water and then brine and dried (MgSO4). The solution was filtered and concentrated to provide 4-ethylthiophene-3-carboxaldehyde, C9, which was used directly in the next step. ##STR65##